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Compound of Interest

Compound Name: 2-(3-Phenylpropyl)Pyridine

Cat. No.: B1585362 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-(3-Phenylpropyl)Pyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling protocols for 2-(3-
phenylpropyl)pyridine. Due to the limited availability of specific toxicological data for this

compound, information on the structurally related chemical, pyridine, is included to offer a more

complete assessment of potential hazards.

Physicochemical Properties
A foundational understanding of the physicochemical properties of 2-(3-phenylpropyl)pyridine
is essential for its safe handling and use in experimental settings.
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Property Value Reference

Molecular Formula C₁₄H₁₅N

Molecular Weight 197.28 g/mol

Appearance Clear, colorless to yellow liquid [1]

Boiling Point 142-143 °C at 1 mm Hg [1]

Density 1.015 g/mL at 25 °C

Flash Point 100 °C (212 °F) [2]

Solubility
Insoluble in water, soluble in

fat
[3]

CAS Number 2110-18-1 [4]

Toxicological Information
The toxicological properties of 2-(3-phenylpropyl)pyridine have not been fully investigated.

However, it is classified as a hazardous substance.

GHS Hazard Classification:

H315: Causes skin irritation[5][6]

H317: May cause an allergic skin reaction[5]

H319: Causes serious eye irritation[5][6]

May cause respiratory irritation[6]

Quantitative Toxicological Data for Pyridine (for reference):

Due to the absence of specific LD50 and LC50 data for 2-(3-phenylpropyl)pyridine, the

following data for the related compound, pyridine, are provided for a conservative risk

assessment.
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Metric Value Species Route Reference

LD50 2500 mg/kg bw Rat Oral

LD50 >2000 mg/kg bw Rabbit Dermal

LC50
9,010 ppm (1-

hour)
Rat (male) Inhalation [3]

LC50
9,020 ppm (1-

hour)
Rat (female) Inhalation [3]

Occupational Exposure and Handling
Safe handling of 2-(3-phenylpropyl)pyridine is paramount to minimize exposure and ensure a

safe laboratory environment.

Occupational Exposure Limits for Pyridine (for
reference)
No specific occupational exposure limits have been established for 2-(3-
phenylpropyl)pyridine. The following limits for pyridine should be considered as a guideline

for minimizing exposure.

Organization Limit Duration Reference

OSHA 5 ppm 8-hour TWA [7]

NIOSH 5 ppm 10-hour TWA [7]

ACGIH 5 ppm 8-hour TWA [7]

Personal Protective Equipment (PPE)
Proper PPE is mandatory when handling 2-(3-phenylpropyl)pyridine.

Eye Protection: Wear chemical safety goggles or a face shield.[8]

Hand Protection: Wear solvent-resistant gloves (e.g., nitrile rubber).
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Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.[8]

Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, a respirator

may be required.

General Handling and Storage
Handling: Avoid contact with skin and eyes.[2] Avoid breathing vapors or mist.[2] Wash

hands thoroughly after handling.[8]

Storage: Store in a cool, dry, and well-ventilated place.[2] Keep the container tightly closed.

[2]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency involving 2-(3-
phenylpropyl)pyridine.

First-Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[2]

Skin Contact: Get medical aid. Flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[2]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[2]

Ingestion: Do NOT induce vomiting. Wash mouth out with water. Get medical aid.[2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical

foam.[2]

Hazardous Combustion Products: May produce nitrogen oxides, carbon monoxide, and

carbon dioxide.[9]
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Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[9]

Accidental Release Measures
Personal Precautions: Use proper personal protective equipment as indicated in Section 3.2.

Spill Cleanup: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and

place it in a suitable container for disposal.[2]

Experimental Protocols
The following sections describe the general principles of experimental protocols used to assess

the safety of chemicals like 2-(3-phenylpropyl)pyridine, based on OECD and EPA guidelines.

Acute Dermal Irritation (Based on OECD Guideline 404)
This test is designed to assess the potential of a substance to cause skin irritation.

Methodology:

Animal Selection: Healthy, young adult albino rabbits are typically used.

Preparation: Approximately 24 hours before the test, fur is removed from a small area on the

back of the animal.

Application: A dose of 0.5 mL (for liquids) of the test substance is applied to the prepared

skin and covered with a gauze patch.

Exposure: The patch is left in place for a specified period, typically 4 hours.

Observation: After the patch is removed, the skin is examined for signs of erythema

(redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours).

Scoring: The severity of the skin reactions is scored according to a standardized scale.
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Preparation Exposure Observation & Scoring
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Caption: Workflow for Acute Dermal Irritation Testing.

Acute Eye Irritation (Based on OECD Guideline 405)
This test evaluates the potential of a substance to cause irritation or damage to the eye.

Methodology:

Animal Selection: Healthy, young adult albino rabbits are used.[10]

Pre-examination: Both eyes of the animal are examined 24 hours before the test to ensure

there are no pre-existing injuries.[10]

Application: A single dose of the test substance (typically 0.1 mL for liquids) is applied to the

conjunctival sac of one eye. The other eye serves as a control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[11] The

degree of eye irritation is scored based on the cornea, iris, and conjunctiva.[11]

Reversibility: The observation period can be extended to assess the reversibility of any

observed effects.

Preparation Application Observation & Scoring
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Caption: Workflow for Acute Eye Irritation Testing.

Signaling Pathways
Currently, there is no publicly available information on the specific signaling pathways affected

by 2-(3-phenylpropyl)pyridine. Research in this area would be beneficial for a more complete

understanding of its toxicological profile.

Disposal Considerations
Chemical waste must be disposed of in accordance with local, regional, and national

regulations. Waste generators must determine whether a discarded chemical is classified as

hazardous waste.

Conclusion
While 2-(3-phenylpropyl)pyridine has applications in research and development, it is a

hazardous substance that requires careful handling. Adherence to the safety protocols outlined

in this guide is essential for minimizing risk and ensuring the well-being of laboratory personnel.

The use of data from the structurally similar compound, pyridine, provides a conservative basis

for risk assessment in the absence of specific data for 2-(3-phenylpropyl)pyridine. Further

toxicological studies on 2-(3-phenylpropyl)pyridine are warranted to provide a more complete

safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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